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Compound of Interest

Compound Name: 2,3-Dimethyl-4,6-dinitroaniline

Cat. No.: B3104365 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Comprehensive data for the specific isomer 2,3-Dimethyl-4,6-dinitroaniline is not

readily available in public databases. This guide focuses on closely related and commercially

significant dimethyl-dinitroaniline isomers, providing a detailed overview of their properties,

synthesis, and biological activities, which can serve as a valuable reference for research and

development in this chemical class.

Introduction to Dimethyl-Dinitroanilines
Dinitroanilines are a class of chemical compounds derived from aniline with two nitro group

substituents. The addition of methyl groups to the benzene ring creates various dimethyl-

dinitroaniline isomers. These compounds are of significant interest, primarily as intermediates

in the synthesis of dyes and pesticides.[1] Notably, several dinitroaniline derivatives are potent

pre-emergence herbicides.[2] Their mechanism of action and structure-activity relationships are

crucial areas of study for the development of new agricultural chemicals and potentially for

therapeutic agents.

Physicochemical Data of Dimethyl-Dinitroaniline
Isomers
Due to the lack of specific data for 2,3-Dimethyl-4,6-dinitroaniline, this section provides data

for two closely related isomers: 3,4-Dimethyl-2,6-dinitroaniline and 2,4-Dimethyl-3,6-
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dinitroaniline.

Property
3,4-Dimethyl-2,6-
dinitroaniline

2,4-Dimethyl-3,6-
dinitroaniline

CAS Number 40318-31-8[3][4] 61920-54-5

Molecular Formula C₈H₉N₃O₄[3] C₈H₉N₃O₄

Molecular Weight 211.17 g/mol [3] 211.18 g/mol

IUPAC Name
3,4-dimethyl-2,6-

dinitroaniline[3]
2,4-dimethyl-3,6-dinitroaniline

Synonyms

3,4-Dimethyl-2,6-

dinitrobenzenamine, 2,6-Nitro-

3,4-xylidine[5]

-

Predicted XlogP 2.7[3] -

Monoisotopic Mass 211.05930578 Da[3] -

Synthesis Protocols
While a specific protocol for 2,3-Dimethyl-4,6-dinitroaniline is unavailable, the synthesis of

related compounds, such as the herbicide pendimethalin from 3,4-dimethylaniline, provides a

representative experimental workflow.

Example Protocol: Synthesis of N-(1-ethylpropyl)-3,4-
dimethyl-2,6-dinitroaniline (Pendimethalin)
This synthesis is a multi-step process starting from 3,4-dimethylaniline.

Step 1: Synthesis of N-(1-ethylpropyl)-3,4-dimethylaniline[6]

Reaction Setup: In a 200 ml autoclave, mix 0.2 mol of 3,4-dimethyl aniline, 0.3 mol of 3-

pentanone, 1.2 g of 5% platinum on carbon catalyst, and 0.45 g of β-naphthalene sulfonic

acid.
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Hydrogenation: Close the autoclave, purge with nitrogen, and then charge with hydrogen to

a pressure of 0.5-1.0 MPa.

Reaction Conditions: Maintain the reaction temperature at 60-70°C for 1 hour with stirring.

Work-up: After cooling and carefully venting the hydrogen, the catalyst is filtered off to yield

N-(1-ethylpropyl)-3,4-dimethylaniline.

Step 2: Dinitration of N-(1-ethylpropyl)-3,4-dimethylaniline[7]

Nitration Reaction: The N-(1-ethylpropyl)-3,4-dimethylaniline intermediate is subjected to a

nitration reaction. A typical industrial process involves a two-step nitration.

First Nitration: The aniline derivative is treated with dilute nitric acid.

Second Nitration: After separation of the organic phase, it is treated with a more

concentrated nitric acid to introduce the second nitro group.

Purification: The final product, pendimethalin, is then purified.

Note: The synthesis of dinitroanilines involves hazardous materials and should be performed

with appropriate safety precautions in a controlled laboratory environment.

Biological Activity and Mechanism of Action
The primary biological activity of many dinitroaniline derivatives is their herbicidal effect, which

stems from their ability to disrupt microtubule formation in plant cells.[8][9]

Mechanism of Action: Microtubule Disruption
Dinitroaniline herbicides act by binding to tubulin, the protein subunit of microtubules.[9][10]

This interaction prevents the polymerization of tubulin into functional microtubules, which are

essential for cell division (mitosis).

Binding to Tubulin: Dinitroanilines bind to α-tubulin heterodimers.[10][11]

Inhibition of Polymerization: The binding forms a herbicide-tubulin complex that, when added

to the growing end of a microtubule, halts further elongation.[9]
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Disruption of Mitosis: The absence of functional microtubules disrupts the formation of the

mitotic spindle, leading to an arrest of cell division at metaphase.[8] This results in the

inhibition of root and shoot growth in susceptible plants.[8]

Interestingly, dinitroaniline herbicides show selectivity, affecting plant and protozoan

microtubules but not those of animals or fungi, which is attributed to differences in the tubulin

binding sites.[9][10]

Visualizations
General Synthesis Pathway for a Dimethyl-Dinitroaniline
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Caption: Synthesis of a dinitroaniline herbicide from 3,4-dimethylaniline.
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Mechanism of Dinitroaniline Herbicide Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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